Cas no 21963-20-2 ((2Z)-(Pyridin-2(1H)-ylidene)acetonitrile)

• Product Name: (2Z)-(Pyridin-2(1H)-ylidene)acetonitrile
• CAS No: 21963-20-2
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 2842684
• PubChem ID: 56972349
• Update Time: 2025-04-21

(2Z)-(Pyridin-2(1H)-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-(Pyridin-2(1H)-ylidene)acetonitrile
• DTXSID20719405
• 21963-20-2

• Inchi： 1S/C7H6N2/c8-5-4-7-3-1-2-6-9-7/h1-4,6,9H/b7-4-
• InChI Key： QYEMHLDXRJUECD-DAXSKMNVSA-N
• SMILES： N1C=CC=C/C/1=C/C#N

Computed Properties

• Exact Mass: 118.053098200Da
• Monoisotopic Mass: 118.053098200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.8Ų